2,6-difluoro-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}benzamide

Specification

• CAS No.: 932998-83-9
• Molecular Formula: C11H8F2N4OS
• Molecular Weight: 282.27 g/mol
• IUPAC Name: N-(5,6-dihydro-[1,3]thiazolo[2,3-c][1,2,4]triazol-3-yl)-2,6-difluorobenzamide
• Standard InChI: InChI=1S/C11H8F2N4OS/c12-6-2-1-3-7(13)8(6)9(18)14-10-15-16-11-17(10)4-5-19-11/h1-3H,4-5H2,(H,14,15,18)
• Standard InChI Key: OAPMCHCHAGESOX-UHFFFAOYSA-N
• SMILES: C1CSC2=NN=C(N21)NC(=O)C3=C(C=CC=C3F)F
• Canonical SMILES: C1CSC2=NN=C(N21)NC(=O)C3=C(C=CC=C3F)F

Introduction

2,6-difluoro-N-{5H,6H-124triazolo[3,4-b]13thiazol-3-yl}benzamide is a synthetic organic compound that has garnered attention in the field of chemical research due to its unique structure and potential applications. This compound is characterized by its benzamide backbone and a complex heterocyclic system involving a triazolo-thiazol moiety.

Chemical Stability and Reactivity

The stability and reactivity of this compound are influenced by its functional groups, particularly the amide and heterocyclic rings. It is essential to handle it under controlled conditions to avoid degradation.

Synthesis and Preparation

The synthesis of 2,6-difluoro-N-{5H,6H-triazolo[3,4-b]thiazol-3-yl}benzamide typically involves multi-step reactions that include the formation of the triazolo-thiazol ring system followed by its attachment to the benzamide backbone. Detailed synthetic protocols may vary based on specific conditions and reagents used.

Potential Applications

While specific applications of this compound are not widely documented, its structural features suggest potential use in pharmaceuticals or as a building block in organic synthesis. The presence of fluorine atoms and the complex heterocyclic system could impart unique biological activities.

Hazard Information

• Hazard Statements: H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), H335 (may cause respiratory irritation).

• Precautionary Statements: P261 (avoid breathing dust), P264 (wash hands thoroughly after handling), P270 (do not eat, drink or smoke when using this product), P271 (use only outdoors or in a well-ventilated area), P280 (wear protective gloves/eye protection), P301+P312 (if swallowed: call a poison center or doctor/physician if you feel unwell), P302+P352 (if on skin: wash with plenty of soap and water), P304+P340 (if inhaled: remove person to fresh air and keep comfortable for breathing), P305+P351+P338 (if in eyes: rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), P312 (call a poison center or doctor/physician if you feel unwell), P330 (rinse mouth), P332+P313 (if skin irritation occurs: get medical advice/attention), P337+P313 (if eye irritation persists: get medical advice/attention), P362 (take off contaminated clothing), P403+P233 (store in a well-ventilated place. Keep container tightly closed), P405 (store locked up), P501 (dispose of contents/container to an approved waste disposal plant).

Storage and Disposal

• Storage Temperature: Room temperature.

• Disposal: Dispose of contents/container to an approved waste disposal plant.